Cas no 1806279-18-4 (4-Methoxy-6-(trifluoromethyl)nicotinonitrile)

• Product Name: 4-Methoxy-6-(trifluoromethyl)nicotinonitrile
• CAS No: 1806279-18-4
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4904800
• Update Time: 2025-08-05

4-Methoxy-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C8H5F3N2O/c1-14-6-2-7(8(9,10)11)13-4-5(6)3-12/h2,4H,1H3
• InChI Key： CAWZGBAVRKTVNN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=CN=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 4-Methoxy-6-(trifluoromethyl)nicotinonitrile

Recent Advances in the Study of 4-Methoxy-6-(trifluoromethyl)nicotinonitrile (CAS: 1806279-18-4)

4-Methoxy-6-(trifluoromethyl)nicotinonitrile (CAS: 1806279-18-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors and antiviral drugs. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of 4-Methoxy-6-(trifluoromethyl)nicotinonitrile as a precursor for the synthesis of pyridine-based kinase inhibitors. The researchers demonstrated that the trifluoromethyl group enhances the metabolic stability of the resulting compounds, while the methoxy group contributes to their binding affinity. These findings suggest that this compound could play a critical role in the development of next-generation kinase inhibitors for cancer therapy.

In another study, researchers investigated the antiviral properties of derivatives synthesized from 4-Methoxy-6-(trifluoromethyl)nicotinonitrile. The results, published in Antiviral Research, indicated that certain derivatives exhibited potent activity against RNA viruses, including SARS-CoV-2. The study attributed this activity to the compound's ability to interfere with viral replication mechanisms, making it a promising candidate for further drug development.

The synthetic pathways for 4-Methoxy-6-(trifluoromethyl)nicotinonitrile have also been optimized in recent years. A paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, which could facilitate its broader use in pharmaceutical manufacturing. The authors emphasized the importance of controlling reaction conditions to achieve high yields and purity, which are critical for industrial applications.

Beyond its applications in drug discovery, 4-Methoxy-6-(trifluoromethyl)nicotinonitrile has also been studied for its potential in agrochemicals. A report in Pest Management Science highlighted its utility as an intermediate for the synthesis of herbicides with improved efficacy and environmental safety profiles. This dual applicability in pharmaceuticals and agrochemicals underscores the versatility of this compound.

In conclusion, 4-Methoxy-6-(trifluoromethyl)nicotinonitrile (CAS: 1806279-18-4) continues to be a focal point of research in the chemical and biological sciences. Its unique structural features and broad applicability make it a valuable tool for the development of new therapeutic and agrochemical agents. Future studies are expected to further explore its potential and optimize its synthesis for large-scale applications.